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Compound of Interest

Compound Name: 1-Cyclopropylpropan-2-ol

Cat. No.: B169602 Get Quote

Technical Data Sheet: 1-Cyclopropylpropan-2-ol
For Researchers, Scientists, and Drug Development Professionals

This document provides the fundamental physicochemical properties of 1-Cyclopropylpropan-
2-ol, a secondary alcohol characterized by the presence of a cyclopropyl ring.

Physicochemical Properties
The core quantitative data for 1-Cyclopropylpropan-2-ol are summarized in the table below.

This information is essential for experimental design, reaction stoichiometry, and analytical

characterization.

Identifier Value Source

Molecular Formula C6H12O PubChem CID: 20074043[1]

Molecular Weight 100.16 g/mol
PubChem CID: 20074043,

75539611[1][2]

Structural Information
The molecular structure of 1-Cyclopropylpropan-2-ol consists of a cyclopropyl group attached

to a propan-2-ol moiety. This combination of a strained three-membered ring and a secondary

alcohol functional group influences its chemical reactivity and physical properties.
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1-Cyclopropylpropan-2-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b169602#molecular-formula-and-weight-of-1-
cyclopropylpropan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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